6-hydroxy-7-methoxy-N-phenyl-3,4-dihydro-2H-chromene-2-carboxamide
Catalog No.
S531810
CAS No.
819868-62-7
M.F
C17H17NO4
M. Wt
299.32 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
819868-62-7
Product Name
6-hydroxy-7-methoxy-N-phenyl-3,4-dihydro-2H-chromene-2-carboxamide
IUPAC Name
6-hydroxy-7-methoxy-N-phenyl-3,4-dihydro-2H-chromene-2-carboxamide
Molecular Formula
C17H17NO4
Molecular Weight
299.32 g/mol
InChI
InChI=1S/C17H17NO4/c1-21-16-10-15-11(9-13(16)19)7-8-14(22-15)17(20)18-12-5-3-2-4-6-12/h2-6,9-10,14,19H,7-8H2,1H3,(H,18,20)
InChI Key
JXCMRGWJFGLXJJ-UHFFFAOYSA-N
SMILES
COC1=C(C=C2CCC(OC2=C1)C(=O)NC3=CC=CC=C3)O
Solubility
Soluble in DMSO
Synonyms
6-hydroxy-7-methoxychroman-2-carboxylic acid phenylamide, KL-1156
Canonical SMILES
COC1=C(C=C2CCC(OC2=C1)C(=O)NC3=CC=CC=C3)O
Description
The exact mass of the compound 6-hydroxy-7-methoxy-N-phenyl-3,4-dihydro-2H-chromene-2-carboxamide is 299.1158 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, 1-Ring - Pyrans - Benzopyrans - Chromans - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis)
XLogP3
2.8
Exact Mass
299.1158
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Dates
Modify: 2023-07-15
1: Choi M, Jo H, Park HJ, Sateesh Kumar A, Lee J, Yun J, Kim Y, Han SB, Jung JK, Cho J, Lee K, Kwak JH, Lee H. Design, synthesis, and biological evaluation of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives as anticancer agents and inhibitors of NF-κB. Bioorg Med Chem Lett. 2015 Jun 15;25(12):2545-9. doi: 10.1016/j.bmcl.2015.04.050. Epub 2015 Apr 23. PubMed PMID: 25953156.
2: Choi M, Hwang YS, Kumar AS, Jo H, Jeong Y, Oh Y, Lee J, Yun J, Kim Y, Han SB, Jung JK, Cho J, Lee H. Design and synthesis of 3,4-dihydro-2H-benzo[h]chromene derivatives as potential NF-κB inhibitors. Bioorg Med Chem Lett. 2014 Jun 1;24(11):2404-7. doi: 10.1016/j.bmcl.2014.04.053. Epub 2014 Apr 20. PubMed PMID: 24792464.
3: Kwak JH, Won SW, Kim TJ, Yi W, Choi EH, Kim SC, Park H, Roh E, Jung JK, Hwang BY, Hong JT, Kim Y, Cho J, Lee H. Synthesis and nuclear factor-kappaB inhibitory activities of 6- or 7-methylchroman-2-carboxylic acid N-(substituted) phenylamides. Arch Pharm Res. 2009 Feb;32(2):167-75. doi: 10.1007/s12272-009-1131-3. Epub 2009 Mar 13. PubMed PMID: 19280144.
4: Kwak JH, Won SW, Kim TJ, Roh E, Kang HY, Lee HW, Jung JK, Hwang BY, Kim Y, Cho J, Lee H. Synthesis of chroman-2-carboxylic acid N-(substituted)phenylamides and their inhibitory effect on nuclear factor-kappaB (NF-kappaB) activation. Arch Pharm Res. 2008 Feb;31(2):133-41. PubMed PMID: 18365680.
5: Kwak JH, Kim BH, Jung JK, Kim Y, Cho J, Lee H. Structure-activity relationships of 6-hydroxy-7-methoxychroman-2-carboxylic acid N-(substituted)phenylamides as inhibitors of nuclear factor-kappaB activation. Arch Pharm Res. 2007 Oct;30(10):1210-5. PubMed PMID: 18038899.
6: Rak Min K, Lee H, Hak Kim B, Chung E, Min Cho S, Kim Y. Inhibitory effect of 6-hydroxy-7-methoxychroman-2-carboxylic acid phenylamide on nitric oxide and interleukin-6 production in macrophages. Life Sci. 2005 Nov 4;77(25):3242-57. Epub 2005 Jun 22. PubMed PMID: 15978634.
7: Kim BH, Reddy AM, Lee KH, Chung EY, Cho SM, Lee H, Min KR, Kim Y. Inhibitory mechanism of chroman compound on LPS-induced nitric oxide production and nuclear factor-kappaB activation. Biochem Biophys Res Commun. 2004 Dec 3;325(1):223-8. PubMed PMID: 15522222.
2: Choi M, Hwang YS, Kumar AS, Jo H, Jeong Y, Oh Y, Lee J, Yun J, Kim Y, Han SB, Jung JK, Cho J, Lee H. Design and synthesis of 3,4-dihydro-2H-benzo[h]chromene derivatives as potential NF-κB inhibitors. Bioorg Med Chem Lett. 2014 Jun 1;24(11):2404-7. doi: 10.1016/j.bmcl.2014.04.053. Epub 2014 Apr 20. PubMed PMID: 24792464.
3: Kwak JH, Won SW, Kim TJ, Yi W, Choi EH, Kim SC, Park H, Roh E, Jung JK, Hwang BY, Hong JT, Kim Y, Cho J, Lee H. Synthesis and nuclear factor-kappaB inhibitory activities of 6- or 7-methylchroman-2-carboxylic acid N-(substituted) phenylamides. Arch Pharm Res. 2009 Feb;32(2):167-75. doi: 10.1007/s12272-009-1131-3. Epub 2009 Mar 13. PubMed PMID: 19280144.
4: Kwak JH, Won SW, Kim TJ, Roh E, Kang HY, Lee HW, Jung JK, Hwang BY, Kim Y, Cho J, Lee H. Synthesis of chroman-2-carboxylic acid N-(substituted)phenylamides and their inhibitory effect on nuclear factor-kappaB (NF-kappaB) activation. Arch Pharm Res. 2008 Feb;31(2):133-41. PubMed PMID: 18365680.
5: Kwak JH, Kim BH, Jung JK, Kim Y, Cho J, Lee H. Structure-activity relationships of 6-hydroxy-7-methoxychroman-2-carboxylic acid N-(substituted)phenylamides as inhibitors of nuclear factor-kappaB activation. Arch Pharm Res. 2007 Oct;30(10):1210-5. PubMed PMID: 18038899.
6: Rak Min K, Lee H, Hak Kim B, Chung E, Min Cho S, Kim Y. Inhibitory effect of 6-hydroxy-7-methoxychroman-2-carboxylic acid phenylamide on nitric oxide and interleukin-6 production in macrophages. Life Sci. 2005 Nov 4;77(25):3242-57. Epub 2005 Jun 22. PubMed PMID: 15978634.
7: Kim BH, Reddy AM, Lee KH, Chung EY, Cho SM, Lee H, Min KR, Kim Y. Inhibitory mechanism of chroman compound on LPS-induced nitric oxide production and nuclear factor-kappaB activation. Biochem Biophys Res Commun. 2004 Dec 3;325(1):223-8. PubMed PMID: 15522222.
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